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Compound of Interest

Compound Name: 1-Bromo-pent-2-ene

Cat. No.: B12366868

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Bromo-pent-2-ene. Adherence
to these protocols is essential for ensuring laboratory safety and operational integrity.

Physicochemical and Safety Data

The following table summarizes key quantitative data for 1-Bromo-pent-2-ene, crucial for safe
handling and experimental planning.

Property Value Citations
Molecular Formula C5H9Br [1]
Molecular Weight 149.03 g/mol

Boiling Point 122 °C

Density 1.26 g/mL at 25 °C

Flash Point 23 °C (73.4 °F) - closed cup

Refractive Index n20/D 1.4785

Storage Temperature 2-8°C

o Flammable Liquid 3, Skin
Hazard Classifications )
Corrosion 1B, Eye Damage 1
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Personal Protective Equipment (PPE)

Selection of appropriate PPE is critical to minimize exposure risk. The following
recommendations are based on the potential hazards of 1-Bromo-pent-2-ene, which includes
flammability, severe skin burns, and eye damage.[1]

o Eye and Face Protection: Tightly fitting safety goggles are mandatory.[1] A faceshield
(minimum 8-inch) should be used when there is a splash hazard.[1][2] All eye and face
protection must be tested and approved under appropriate government standards such as
NIOSH (US) or EN 166 (EU).[1][2]

e Skin Protection:

o Gloves: Handle with chemical-resistant gloves that have been inspected before use.[1]
Use proper glove removal technique to avoid skin contact.[1][2] Dispose of contaminated
gloves after use in accordance with laboratory and local regulations.[1][2]

o Protective Clothing: A complete suit protecting against chemicals is required.[1] Flame-
retardant and antistatic protective clothing should be worn.[1][2] The type of protective
equipment must be selected based on the concentration and amount of the hazardous
substance at the specific workplace.[1][2] At a minimum, a lab coat and closed-toed shoes

are required.[3]
o Respiratory Protection:

o If arisk assessment indicates that air-purifying respirators are appropriate, use a full-face
respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator
cartridges as a backup to engineering controls.[1]

o If the respirator is the sole means of protection, a full-face supplied air respirator must be
used.[1]

First-Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure. Always consult a

physician after any exposure.[1]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b12366868?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-bromo-2-pentene-95-predominantly.pdf
https://www.chemicalbook.com/msds/1-bromo-2-pentene-95-predominantly.pdf
https://www.chemicalbook.com/msds/1-bromo-2-pentene-95-predominantly.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1416028718_1-BromoPentane-CASNO-110-53-2-MSDS.pdf
https://www.chemicalbook.com/msds/1-bromo-2-pentene-95-predominantly.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1416028718_1-BromoPentane-CASNO-110-53-2-MSDS.pdf
https://www.chemicalbook.com/msds/1-bromo-2-pentene-95-predominantly.pdf
https://www.chemicalbook.com/msds/1-bromo-2-pentene-95-predominantly.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1416028718_1-BromoPentane-CASNO-110-53-2-MSDS.pdf
https://www.chemicalbook.com/msds/1-bromo-2-pentene-95-predominantly.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1416028718_1-BromoPentane-CASNO-110-53-2-MSDS.pdf
https://www.chemicalbook.com/msds/1-bromo-2-pentene-95-predominantly.pdf
https://www.chemicalbook.com/msds/1-bromo-2-pentene-95-predominantly.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1416028718_1-BromoPentane-CASNO-110-53-2-MSDS.pdf
https://www.chemicalbook.com/msds/1-bromo-2-pentene-95-predominantly.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1416028718_1-BromoPentane-CASNO-110-53-2-MSDS.pdf
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/2544
https://www.chemicalbook.com/msds/1-bromo-2-pentene-95-predominantly.pdf
https://www.chemicalbook.com/msds/1-bromo-2-pentene-95-predominantly.pdf
https://www.chemicalbook.com/msds/1-bromo-2-pentene-95-predominantly.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

 Inhalation: Move the person to fresh air immediately.[1][4] If the person is not breathing, give
artificial respiration.[1] Seek immediate medical attention.[1][4]

o Skin Contact: Immediately take off all contaminated clothing and shoes.[1] Wash the affected
area with soap and plenty of water.[1][4] Consult a physician.[1]

o Eye Contact: Rinse the eyes thoroughly with plenty of water for at least 15 minutes.[1]
Immediately call a poison center or doctor.[1]

 Ingestion: Do NOT induce vomiting.[1] Never give anything by mouth to an unconscious
person.[1] Rinse the mouth with water and consult a physician immediately.[1]

Operational and Disposal Plans

Handling and Storage:

Avoid inhaling vapor or mist.[1]

o Keep away from all sources of ignition, including heat, sparks, and open flames.[1][5][6] No
smoking.[1][5][6]

» Take measures to prevent the buildup of electrostatic charge.[1][2]

» Store in a cool, dry, and well-ventilated place.[1][5][6]

o Keep containers tightly closed.[1][5][6]

Spill Management:

Use personal protective equipment and ensure adequate ventilation.[2]

Remove all sources of ignition.[2]

Prevent further leakage or spillage if it is safe to do so.[1][2] Do not let the product enter
drains.[1][2]

Contain the spillage and collect it with an electrically protected vacuum cleaner or by wet-
brushing.[1][2] Place the collected material in a suitable container for disposal according to
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local regulations.[1][2]

Disposal:

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[1]

This material can be burned in a chemical incinerator equipped with an afterburner and
scrubber, but exercise extra care during ignition as it is highly flammable.[1]

Contact a licensed professional waste disposal service to dispose of this material.[1]

Dispose of contaminated packaging as unused product.[1][2]

PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate personal
protective equipment when handling 1-Bromo-pent-2-ene, based on the potential for
exposure.
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Risk Assessment

Handling 1-Bromo-pent-2)

Potential for Exposure?

\/

Low Hjgh

PPE Selection

Low Risk High Risk
(e.g., small quantities, (e.g., open handling,
closed system) large quantities, potential for splash)

Full PPE:
- Tightly Fitting Goggles & Faceshield
- Chemical-Resistant Gloves
- Full Protective Suit (flame retardant)
- Full-Face Respirator (ABEK cartridges)

Minimum PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

Procedure

Proceed with Caution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 1-
Bromo-pent-2-ene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12366868#personal-protective-equipment-for-
handling-1-bromo-pent-2-ene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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